Cas no 2361878-79-5 (N-2-(4,4-dimethylazepan-1-yl)-2-oxoethyl-N-ethylprop-2-enamide)

• Product Name: N-2-(4,4-dimethylazepan-1-yl)-2-oxoethyl-N-ethylprop-2-enamide
• CAS No: 2361878-79-5
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 5414435
• PubChem ID: 145908937
• Update Time: 2025-10-29

N-2-(4,4-dimethylazepan-1-yl)-2-oxoethyl-N-ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4,4-dimethylazepan-1-yl)-2-oxoethyl]-N-ethylprop-2-enamide
• Z2892662992
• 2361878-79-5
• EN300-26573830
• N-Ethyl-N-[2-(hexahydro-4,4-dimethyl-1H-azepin-1-yl)-2-oxoethyl]-2-propenamide
• N-2-(4,4-dimethylazepan-1-yl)-2-oxoethyl-N-ethylprop-2-enamide

• Inchi： 1S/C15H26N2O2/c1-5-13(18)16(6-2)12-14(19)17-10-7-8-15(3,4)9-11-17/h5H,1,6-12H2,2-4H3
• InChI Key： UDUOVQCTWPITIW-UHFFFAOYSA-N
• SMILES： C(N(CC)CC(N1CCCC(C)(C)CC1)=O)(=O)C=C

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 0.997±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 435.5±28.0 °C(Predicted)
• pka: -0.71±0.40(Predicted)

Additional information on N-2-(4,4-dimethylazepan-1-yl)-2-oxoethyl-N-ethylprop-2-enamide

Comprehensive Overview of N-2-(4,4-dimethylazepan-1-yl)-2-oxoethyl-N-ethylprop-2-enamide (CAS No. 2361878-79-5)

The compound N-2-(4,4-dimethylazepan-1-yl)-2-oxoethyl-N-ethylprop-2-enamide (CAS No. 2361878-79-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 4,4-dimethylazepan-1-yl moiety and an N-ethylprop-2-enamide group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets. The compound's CAS number 2361878-79-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature.

In recent years, the demand for innovative small molecules like N-2-(4,4-dimethylazepan-1-yl)-2-oxoethyl-N-ethylprop-2-enamide has surged, driven by advancements in drug discovery and personalized medicine. This compound's azepane ring and acrylamide functionality contribute to its versatility, enabling modifications for enhanced bioavailability and target specificity. A growing trend in scientific queries revolves around its synthetic pathways, with researchers seeking efficient methods to produce high-purity batches. Additionally, its potential role in addressing unmet medical needs aligns with current healthcare innovation trends, making it a topic of interest in academic and industrial circles.

The structural complexity of CAS No. 2361878-79-5 presents both challenges and opportunities. Its 4,4-dimethylazepan-1-yl core is notable for its conformational stability, which is crucial for molecular interactions. Meanwhile, the N-ethylprop-2-enamide segment offers reactivity that can be harnessed for further derivatization. These features have sparked discussions in medicinal chemistry forums, where experts explore its applicability in designing next-generation inhibitors or modulators. The compound's physicochemical properties, such as solubility and logP, are also frequently analyzed to predict its behavior in biological systems.

From an industrial perspective, N-2-(4,4-dimethylazepan-1-yl)-2-oxoethyl-N-ethylprop-2-enamide is often highlighted in patents related to biopharmaceutical innovation. Its incorporation into drug candidates underscores the importance of scalable synthesis and process optimization, topics that dominate search engine queries among chemical engineers. Furthermore, its compatibility with green chemistry principles is a recurring theme, reflecting the broader shift toward sustainable practices in chemical manufacturing. Analytical techniques like NMR and HPLC are essential for characterizing this compound, ensuring compliance with regulatory standards.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 2361878-79-5, particularly in targeted therapy and precision medicine. Its modular design allows for tailored modifications, addressing specific biological pathways. As interest grows, so does the need for collaborative research to unlock its full potential. This compound exemplifies the intersection of chemical ingenuity and therapeutic advancement, positioning it as a key player in the future of biomedical science.